Cas no 1339818-44-8 (Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate)
1339818-44-8 structure
Product Name:Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:1339818-44-8
MF:C9H12N2O3
MW:196.203182220459
CID:5054552
PubChem ID:63379408
Update Time:2023-08-25
Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
- Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
-
- Inchi: 1S/C9H12N2O3/c1-3-13-9(12)7-10-8(14-11-7)6-4-5(6)2/h5-6H,3-4H2,1-2H3
- InChI Key: ZPLFPPDNHCLEBP-UHFFFAOYSA-N
- SMILES: O1C(C2CC2C)=NC(C(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 234
- XLogP3: 1.7
- Topological Polar Surface Area: 65.2
Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B438520-10mg |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B438520-50mg |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B438520-100mg |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-139140-0.05g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 0.05g |
$179.0 | 2023-06-08 | |
| Enamine | EN300-139140-0.1g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 0.1g |
$268.0 | 2023-06-08 | |
| Enamine | EN300-139140-0.25g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 0.25g |
$383.0 | 2023-06-08 | |
| Enamine | EN300-139140-0.5g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 0.5g |
$601.0 | 2023-06-08 | |
| Enamine | EN300-139140-1.0g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-139140-2.5g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 2.5g |
$1509.0 | 2023-06-08 | |
| Enamine | EN300-139140-5.0g |
ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
1339818-44-8 | 95% | 5g |
$2235.0 | 2023-06-08 |
Ethyl 5-(2-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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